5-((3,4-dichlorobenzyl)thio)-1,3-dimethyl-7-(thiophen-2-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
The compound is a pyrimidine derivative, which is a class of compounds that have a wide range of biological activities. Pyrimidines are an important class of heterocyclic compounds, which possess a wide range of biological activities such as anticancer, antibacterial, anti-inflammatory, antiviral, antitubercular, antihypertensive, and anticonvulsant activities .
Scientific Research Applications
Synthesis and Chemical Reactions
The research on related compounds primarily focuses on synthesis methodologies and the exploration of chemical reactions. For instance, the study of thiopyrimidine derivatives reveals their significance due to their presence in DNA and RNA as nitrogenous bases, highlighting their potential applications in medicine and nonlinear optics (NLO) fields. The study suggests that these compounds have considerable NLO character, recommending their activity for optoelectronic applications (Hussain et al., 2020). Another research effort reports the synthesis of dihydropyrido[2,3-d]pyrimidine-2,4-diones derivatives, showcasing methods that could be relevant for synthesizing structurally similar compounds (Verma & Jain, 2012).
Potential Applications
Although not directly mentioning the specified compound, studies on structurally related compounds provide insights into potential applications. For example, the synthesis and characterization of thiopyrimidine derivatives suggest potential pharmacological and optoelectronic applications due to their unique structural and electronic properties. This indicates that compounds like "5-((3,4-dichlorobenzyl)thio)-1,3-dimethyl-7-(thiophen-2-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione" could also find applications in these areas, pending further research and exploration.
Material Science Applications
Research into conjugated polyelectrolytes with pyrrolopyrrole dione units, a similar structural motif, demonstrates applications as electron transport layers in polymer solar cells, hinting at the potential material science applications of the specified compound in electronics and renewable energy technologies (Hu et al., 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-[(3,4-dichlorophenyl)methylsulfanyl]-1,3-dimethyl-7-thiophen-2-ylpyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14Cl2N4O2S2/c1-24-16-14(18(26)25(2)19(24)27)17(23-15(22-16)13-4-3-7-28-13)29-9-10-5-6-11(20)12(21)8-10/h3-8H,9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VERIWAWPBWMANH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CS3)SCC4=CC(=C(C=C4)Cl)Cl)C(=O)N(C1=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14Cl2N4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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